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Compound of Interest

Compound Name: Tetrabutylammonium nitrate

Cat. No.: B155451 Get Quote

Tetrabutylammonium Nitrate: A Comprehensive
Safety Guide for Researchers
An In-depth Technical Guide for Scientists and Drug Development Professionals

Tetrabutylammonium nitrate (TBAN) is a quaternary ammonium salt with a wide range of

applications in scientific research, including as a phase-transfer catalyst and a supporting

electrolyte in electrochemistry. Due to its utility, a thorough understanding of its safety profile is

paramount for researchers, scientists, and drug development professionals. This guide

provides a comprehensive overview of the safety data for tetrabutylammonium nitrate,

including its physical and chemical properties, toxicological profile, and recommended handling

procedures.

Hazard Identification and Classification
Tetrabutylammonium nitrate is classified as a hazardous substance. The primary hazards

associated with this chemical are its oxidizing properties and its potential to cause irritation to

the skin, eyes, and respiratory system.[1][2] A significant health concern is the potential to

cause methemoglobinemia upon ingestion or inhalation.[1]

GHS Hazard Statements:

H272: May intensify fire; oxidizer.[3]
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H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Signal Word: Danger[3]

Physicochemical Information
Understanding the physical and chemical properties of tetrabutylammonium nitrate is crucial

for its safe handling and storage. It is a white, crystalline powder that is hygroscopic, meaning it

readily absorbs moisture from the air.[1]

Property Value Reference

Chemical Formula C₁₆H₃₆N₂O₃ [4][5]

Molecular Weight 304.47 g/mol [4]

Appearance White crystalline powder [1][5]

Melting Point 116-118 °C [5]

Solubility
Soluble in water and polar

organic solvents.
[6]

Stability

Stable under recommended

storage conditions, but

hygroscopic.[5]

Toxicological Data
The toxicological properties of tetrabutylammonium nitrate have not been fully investigated.

[1] However, available data indicates potential for significant health effects. The primary

toxicological concerns are acute toxicity and local irritation.

Acute Toxicity
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Limited quantitative data is available for the acute toxicity of tetrabutylammonium nitrate. The

most frequently cited value is the intravenous lethal dose in mice.

Route Species Value Reference

Intravenous LD50 Mouse 10 mg/kg [3][7]

LD50: The dose of a substance that is lethal to 50% of a test population.

Irritation
Tetrabutylammonium nitrate is known to be an irritant to the skin, eyes, and respiratory

system.[1][2]

Skin Irritation: Causes skin irritation.[1]

Eye Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[1]

Methemoglobinemia
A key toxicological concern associated with nitrate-containing compounds is

methemoglobinemia.[1] Ingestion or inhalation of nitrates can lead to their conversion to nitrites

in the body.[8][9] Nitrites then oxidize the iron in hemoglobin from the ferrous state (Fe²⁺) to the

ferric state (Fe³⁺), forming methemoglobin. Methemoglobin is incapable of binding and

transporting oxygen, leading to a state of functional anemia.[10]

Symptoms of methemoglobinemia include cyanosis (a bluish discoloration of the skin),

headache, dizziness, shortness of breath, and in severe cases, can be fatal.[1]

Below is a diagram illustrating the pathway of nitrate-induced methemoglobinemia.
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Exposure In the Body

In the Bloodstream

Ingestion/Inhalation Nitrate (NO3-)Absorption Conversion to Nitrite Nitrite (NO2-)

OxidationHemoglobin (Fe2+) Methemoglobin (Fe3+) Reduced Oxygen Transport Cyanosis

Click to download full resolution via product page

Nitrate-Induced Methemoglobinemia Pathway

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of tetrabutylammonium
nitrate are not readily available in public literature. However, standardized methodologies are

typically employed for such evaluations.

Acute Toxicity (LD50) Determination
The intravenous LD50 value for tetrabutylammonium nitrate in mice was likely determined

using a method similar to the following general protocol:

Animal Selection: Healthy, young adult mice of a specific strain are selected and

acclimatized to laboratory conditions.

Dose Preparation: Tetrabutylammonium nitrate is dissolved in a suitable sterile vehicle

(e.g., saline) to achieve a series of graded concentrations.

Administration: A specified volume of the test substance solution is administered

intravenously to different groups of animals, with each group receiving a different dose. A

control group receives only the vehicle.

Observation: Animals are observed for a set period (typically 14 days) for signs of toxicity

and mortality.
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Data Analysis: The number of mortalities at each dose level is recorded, and the LD50 value

is calculated using statistical methods, such as the probit analysis.

Skin and Eye Irritation Studies
Standard protocols for assessing skin and eye irritation, such as the Draize test, are commonly

used, although in vitro alternatives are gaining prominence.

Draize Rabbit Skin Test (In Vivo):

A small area of skin on the back of albino rabbits is clipped free of fur.

A specific amount of the test substance is applied to the prepared skin and covered with a

gauze patch.

After a set exposure period, the patch is removed, and the skin is evaluated for signs of

erythema (redness) and edema (swelling) at various time points.

The severity of the reactions is scored to determine the irritation potential.

Reconstructed Human Epidermis (RhE) Test (In Vitro):

A three-dimensional model of the human epidermis is used.

The test substance is applied topically to the tissue surface.

After a defined exposure and post-incubation period, cell viability is measured, typically

using a colorimetric assay (e.g., MTT assay).

A reduction in cell viability below a certain threshold indicates that the substance is an

irritant.

Draize Rabbit Eye Test (In Vivo):

A small amount of the test substance is instilled into the conjunctival sac of one eye of an

albino rabbit, with the other eye serving as a control.
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The eyes are examined at specific intervals for signs of corneal opacity, iritis, and

conjunctival redness and swelling.

The severity of the lesions is scored to classify the substance's eye irritation potential.

Safe Handling and Emergency Procedures
Given the hazardous nature of tetrabutylammonium nitrate, strict adherence to safety

protocols is essential.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: Work with tetrabutylammonium nitrate should be conducted in a well-ventilated

area, preferably in a chemical fume hood, to minimize inhalation of dust.

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.

Skin Protection: Impervious gloves (e.g., nitrile rubber) and a lab coat or other protective

clothing should be worn to prevent skin contact.

Respiratory Protection: If engineering controls are not sufficient to control airborne dust, a

NIOSH-approved respirator should be used.

Handling and Storage
Avoid generating dust.

Keep the container tightly closed.[8]

Store in a cool, dry, well-ventilated area away from combustible materials and other

incompatible substances.[8]

Protect from moisture due to its hygroscopic nature.[8]

First Aid Measures
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of soap and

water for at least 15 minutes. Seek medical attention if irritation develops.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them 2-4 cupfuls of water or milk to drink. Seek immediate medical attention.[1]

Inhalation: Remove the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[1]

Note for Physicians: In cases of suspected methemoglobinemia, treatment with methylene blue

may be indicated.[1]

The following diagram outlines a logical workflow for the risk assessment and handling of

tetrabutylammonium nitrate in a research setting.
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Risk Assessment and Handling Workflow
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Conclusion
Tetrabutylammonium nitrate is a valuable reagent in research and development, but it poses

several health and safety risks that must be managed appropriately. Researchers must be

aware of its oxidizing properties, its potential to cause skin, eye, and respiratory irritation, and

the serious risk of methemoglobinemia. By understanding these hazards, implementing robust

engineering controls, using appropriate personal protective equipment, and adhering to safe

handling and emergency procedures, the risks associated with the use of

tetrabutylammonium nitrate can be effectively minimized. This guide serves as a

foundational resource for the safe and responsible use of this chemical in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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